Cas no 868065-60-5 (3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)-)

• Product Name: 3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)-
• CAS No: 868065-60-5
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 3298373
• PubChem ID: 86078537
• Update Time: 2025-04-21

3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)-
• 868065-60-5
• SCHEMBL5233239
• DB-423193
• 2-chloro-4-isopropoxynicotinonitrile

• Inchi： 1S/C9H9ClN2O/c1-6(2)13-8-3-4-12-9(10)7(8)5-11/h3-4,6H,1-2H3
• InChI Key： CFFOYNJFRSBGQE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(OC(C)C)=C1C#N

Computed Properties

• Exact Mass: 196.0403406Da
• Monoisotopic Mass: 196.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9Ų